Pyrido[2,3-d]pyrimidine

• IUPAC Name: pyrido[2,3-d]pyrimidine
• InChI: InChI=1S/C7H5N3/c1-2-6-4-8-5-10-7(6)9-3-1/h1-5H
• InChI Key: UDJFFSGCRRMVFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=CN=C2N=C1
• Molecular Formula: C7H5N3
• DSSTOX Substance ID: DTXSID90342547
• Molecular Weight: 131.13 g/mol
• CAS RN: 254-61-5

Description

Pyrido[2,3-d]pyrimidine is an emerging scaffold in medicinal chemistry with a broad spectrum of activities. It is an organic hetero bicyclic chemical compound consisting of a pyridine ring fused orthogonally at any position to a pyrimidine ring. It has been associated with antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Synthesis Analysis

Pyrido[2,3-d]pyrimidines can be synthesized from a preformed pyrimidine ring or a pyridine ring. One method involves the reaction of 2-methoxy-6-oxo-1,4,5,6-tetrahydropyridine-3-carbonitriles with guanidine. Another approach involves the condensation of substituted 3-(2-phenylpyrimidin-5-yl)propanoic acids with aromatic amines in polyphosphoric acid.

Molecular Structure Analysis

Pyrido[2,3-d]pyrimidines are a type of privileged heterocyclic scaffolds capable of providing ligands for several receptors in the body. They are ortho-fused bicyclic heterocyclic structures formed by the fusion of a pyridine and a pyrimidine ring.

Chemical Reactions Analysis

Pyrido[2,3-d]pyrimidines have been found to exhibit a range of pharmacological effects, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities. They have been used as inhibitors of various cancer targets, including tyrosine kinase, extracellular regulated protein kinases – ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors.

Scientific Research Applications

1. Synthesis and Biomedical Applications

Pyrido[2,3-d]pyrimidines are notable for their role as ligands for various receptors in the body. Pyrido[2,3-d]pyrimidine-7(8H)-ones, in particular, resemble nitrogen bases in DNA and RNA. The synthesis methods for these compounds and their biomedical applications have been extensively researched, with a significant increase in references and patents in the past decade (Jubete et al., 2019).

2. Multicomponent Synthesis Approach

Pyrido[2,3-d]pyrimidines, formed by the fusion of pyridine and pyrimidine rings, have a wide spectrum of biological activities. Their synthesis via a multicomponent approach aligns with 'green chemistry' principles, emphasizing sustainability. This approach is a burgeoning area of research, reflecting the significant interest in these compounds (Chaudhary, 2021).

3. Overview of Synthetic and Pharmaceutical Prospects

Pyrido[2,3-d]pyrimidines have gained attention in synthetic protocol and medicinal chemistry for their diverse pharmacological activities. Their structure-activity relationship and extensive biological properties, such as anti-cancer, anti-infectious, anti-diabetic, and CNS agent roles, are of particular interest (Yadav & Shah, 2020).

4. Anticancer Applications

Pyrido[2,3-d]pyrimidines have emerged as significant in medicinal chemistry, especially for their antitumor activities. Their role in targeting various cancer pathways and their structure-activity relationship as anticancer agents have been a subject of extensive research (Kumar et al., 2023).

5. Intramolecular Aza-Wittig Reaction for Synthesis

The synthesis of pyrido[2,3-d]pyrimidines using an intramolecular aza-Wittig reaction demonstrates an innovative approach in their production. This method offers a range of substituted pyrido[2,3-d]pyrimidines with varied yields (Chan & Faul, 2006).

6. Chemical Proteomic Analysis

Pyrido[2,3-d]pyrimidines have been identified as effective against protein tyrosine kinases involved in cancer progression. Proteomic methods employing immobilized pyrido[2,3-d]pyrimidine inhibitors have revealed new targets linked to therapeutic applications (Wissing et al., 2004).

7. Selective Synthesis of Derivatives

Research on selective synthesis methods for pyrido[2,3-d]pyrimidines has led to the creation of specific derivatives, contributing to the understanding of reaction mechanisms and synthesis pathways (Quiroga et al., 2002).

8. Novel Synthesis Routes

New routes for synthesizing pyrido[2,3-d]pyrimidine derivatives have been explored, highlighting their chemotherapeutic potential and the importance of this ring system in biological applications (Garcia, 1973).

9. One-Pot Synthesis Method

Advancements in one-pot synthesis methods for pyrido[2,3-d]pyrimidines using nanocatalysts have demonstrated an efficient and environmentally friendly approach to producing these compounds (Mohsenimehr et al., 2014).

10. Pyrido[1,2-a]pyrimidines Chemistry

Though slightly different, research on pyrido[1,2-a]pyrimidines has contributed to understanding the chemistry of similar bi- and polycyclic ring systems, including pyrido[2,3-d]pyrimidines. Their therapeutic and industrial applications have been investigated (Hermecz, 1995).

Mechanism of Action

The mechanism of action of Pyrido[2,3-d]pyrimidines involves their interaction with various cancer targets. They act as inhibitors of tyrosine kinase, extracellular regulated protein kinases – ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors.

Future Directions

Pyrido[2,3-d]pyrimidines are emerging as a significant scaffold in medicinal chemistry, particularly in the development of anticancer agents. Future research will likely focus on designing new selective, effective, and safe anticancer agents using this scaffold.

Synthesis routes and methods I

Procedure details

Those compounds of the present invention where R2 is prop-1,3-diyl are prepared by first preparing a benzoic acid derivative described above having a p-propen-1-yl group using the oxazoline described in Meyers, Acc. Chem. Res., 14, 375 (1978), which is incorporated herein by reference. Acid hydrolysis (5N HCl, reflux, 36 hours) affords 4-allylbenzoic acid which is converted to the corresponding diethyl-L-glutamate derivative by initial treatment with thionyl chloride (4.0 eqv., benzene, reflux, 4 hours) followed by diethyl-L-glutamate hydrochloride (2.1 equivalents), 4-dimethylamino-pyridine (0.01 eqv.) and triethylamine (18 hours). Coupling to either the pyrrolo- or pyrido[2,3-d]pyrimidine, at least by Alternative 2, affords the compounds of the present invention where R2 is a propen-1,3-diyl.

Synthesis routes and methods II

Procedure details

A reaction mixture of 4-amino-5-oxo-8-(β-D-ribofuranosyl)pyrido[2,3-d]pyrimidine (1.8 g, 6.20 mmol) and 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (2.15 mL, 6.73 mmol) in anhydrous pyridine (25 mL) was stirred at room temperature for 20 h and cooled with ice. Water (0.5 mL) was added, and the mixture stirred at ambient temperature for 30 min and concentrated. The residue was dissolved in ethyl acetate, washed with diluted sodium bicarbonate, dried over Na2SO4, and concentrated. Chromatography on silica (EtOAc-hexanes 3:2) gave 2.0 g of 4-amino-5-oxo-8-[3,5-O-(1,1,3,3-tetraisopropyldisiloxy)-β-D-ribofuranosyl)]pyrido[2,3-d]pyrimidine.